Cas no 5069-34-1 (2-(4-methylpyrrolidin-2-yl)phenol)

• Product Name: 2-(4-methylpyrrolidin-2-yl)phenol
• CAS No: 5069-34-1
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 1568286
• PubChem ID: 5213311
• Update Time: 2025-04-21

2-(4-methylpyrrolidin-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylpyrrolidin-2-yl)phenol
• 603068-32-2
• 5069-34-1
• PHENOL, 2-(4-METHYL-2-PYRROLIDINYL)-
• DTXSID00410423
• DB-288424

• Inchi： 1S/C11H15NO/c1-8-6-10(12-7-8)9-4-2-3-5-11(9)13/h2-5,8,10,12-13H,6-7H2,1H3
• InChI Key： HVHMXHCDBKFDBB-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1C1CC(C)CN1

Computed Properties

• Exact Mass: 177.11545
• Monoisotopic Mass: 177.115364
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3
• XLogP3: 1.9

Experimental Properties

• Density: 1.059
• Boiling Point: 241.9°C at 760 mmHg
• Flash Point: 72.3°C
• Refractive Index: 1.543
• PSA: 32.26